1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one

Specification

• CAS No.: 36151-42-5
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 1-[4-(aminomethyl)phenyl]pyrrolidin-2-one
• Standard InChI: InChI=1S/C11H14N2O/c12-8-9-3-5-10(6-4-9)13-7-1-2-11(13)14/h3-6H,1-2,7-8,12H2
• Standard InChI Key: FCNVJAXZFYYOMX-UHFFFAOYSA-N
• SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)CN
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)CN

Introduction

1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one is a chemical compound with the molecular formula C11H14N2O and a molecular weight of 190.24 g/mol. It is identified by the PubChem CID 1133622 and has several synonyms, including 1-(4-(Aminomethyl)phenyl)pyrrolidin-2-one and 1-[4-(Aminomethyl)phenyl]-2-pyrrolidinone.

Synonyms and Identifiers

1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one is known by several identifiers and synonyms:

• CAS Number: 36151-42-5

• European Community (EC) Number: 801-869-6

• DSSTox Substance ID: DTXSID40360690

• Nikkaji Number: J2.782.783G

• Wikidata: Q82142556

• Synonyms: 1-(4-(Aminomethyl)phenyl)pyrrolidin-2-one, 1-[4-(Aminomethyl)phenyl]-2-pyrrolidinone, N-(p-aminomethylphenyl)pyrrolidone.

Chemical Vendors

This compound is available from various chemical vendors, including those listed on PubChem. Additionally, its hydrochloride salt is available from suppliers like Sigma-Aldrich and Santa Cruz Biotechnology.

Comparison with Related Compounds

A related compound, 1-(4-(Aminomethyl)phenyl)pyridin-1-ium chloride, has a different heterocyclic core (pyridinium instead of pyrrolidin-2-one) and a chloride counterion. This compound has a molecular weight of 220.70 g/mol and is identified by PubChem CID 54776303.

Data Table: Comparison of 1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one and 1-(4-(Aminomethyl)phenyl)pyridin-1-ium Chloride

Property	1-[4-(Aminomethyl)phenyl]pyrrolidin-2-one	1-(4-(Aminomethyl)phenyl)pyridin-1-ium Chloride
Molecular Formula	C11H14N2O	C12H13ClN2
Molecular Weight	190.24 g/mol	220.70 g/mol
PubChem CID	1133622	54776303
CAS Number	36151-42-5	1459205-36-7
Structure	Pyrrolidin-2-one core	Pyridin-1-ium core with chloride counterion